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Compound of Interest

Compound Name: ErbB2 Inhibitor II

Cat. No.: B12282473

Get Quote

Executive Summary
ErbB2 Inhibitor II (Chemical Name: 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole) is a cell-

permeable, ATP-competitive inhibitor designed to selectively target the HER2 (ErbB2) receptor

tyrosine kinase while sparing EGFR (ErbB1).[1][2] Unlike dual inhibitors (e.g., Lapatinib) or

pan-ErbB inhibitors, ErbB2 Inhibitor II provides a unique pharmacological tool for dissecting

the specific contributions of HER2 signaling in complex heterodimer-driven oncogenesis.[2]

This guide details the IC50 selectivity profile, mechanism of action, and validated experimental

protocols for utilizing this compound in preclinical research.[2]
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Parameter Specification

Common Name ErbB2 Inhibitor II

Catalog Number Calbiochem 324732 / Merck Millipore

CAS Number 928207-02-7

Chemical Structure 4-(3-Phenoxyphenyl)-5-cyano-2H-1,2,3-triazole

Molecular Weight 262.3 g/mol

Solubility DMSO (up to 50 mg/mL)

Mechanism ATP-Competitive Reversible Inhibition

Selectivity Analysis: HER2 vs. EGFR
The defining characteristic of ErbB2 Inhibitor II is its high selectivity for HER2 over EGFR.[2]

This selectivity is critical for researchers aiming to isolate HER2-driven pathways without the

confounding effects of EGFR inhibition, which is common with other tyrosine kinase inhibitors

(TKIs).[2]

Quantitative IC50 Data (Cellular Assays)
The following values represent the concentration required to inhibit receptor

autophosphorylation by 50% in intact cancer cell lines.

Target Receptor Cell Line Model IC50 Value Selectivity Ratio

HER2 (ErbB2)
MDA-MB-453

(HER2+)
6.6 µM 1.0 (Reference)

EGFR (ErbB1)
MDA-MB-468

(EGFR+)
> 100 µM > 15-fold

Cell Viability MDA-MB-453 30.9 µM N/A

Key Insight: At concentrations up to 100 µM, the compound shows negligible inhibition of

EGFR phosphorylation, making it effectively HER2-specific in most relevant physiological
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windows (typically 1–10 µM).[2]

Mechanism of Action & Signaling Context[2][3][4][5]
[6][7][8]
ErbB2 Inhibitor II functions by docking into the ATP-binding pocket of the intracellular kinase

domain of HER2.[2] Unlike EGFR, which requires ligand binding (e.g., EGF) to dimerize and

activate, HER2 exists in a constitutively open conformation, ready to dimerize with other ErbB

family members (HER1, HER3, HER4).[2]

By blocking ATP hydrolysis on HER2, the inhibitor prevents the trans-phosphorylation of

heterodimer partners (e.g., HER3), thereby silencing downstream PI3K/Akt and MAPK

signaling cascades essential for cell survival.[2]

Pathway Visualization
The following diagram illustrates the specific blockade of HER2-mediated signaling within the

ErbB heterodimer network.[2]
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Caption: Mechanism of Action.[1][2][3][4][5][6][7][8][9] ErbB2 Inhibitor II selectively binds the

HER2 kinase domain, preventing ATP utilization and downstream activation of PI3K/Akt

pathways, while sparing EGFR homodimer signaling.[2]
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Protocol A: Determination of Cellular IC50 (Western
Blot)
Objective: Validate the 6.6 µM IC50 by measuring p-HER2 (Tyr1248) levels.[2]

Reagents:

Target Cells: MDA-MB-453 (High HER2) or SK-BR-3.[2]

Control Cells: MDA-MB-468 (High EGFR, Low HER2).[2]

Lysis Buffer: RIPA + Protease/Phosphatase Inhibitor Cocktail (Roche).[2]

Primary Antibodies: Anti-p-Neu (Tyr1248), Anti-Total HER2, Anti-p-EGFR (Tyr1068).[2]

Workflow:

Seeding: Plate

cells/well in 6-well plates. Incubate 24h for attachment.

Starvation: Replace media with serum-free media for 12–16h to reduce basal

phosphorylation noise.

Treatment:

Prepare serial dilutions of ErbB2 Inhibitor II in DMSO (0, 1, 5, 10, 50, 100 µM).[2]

Treat cells for 2 hours at 37°C.

Note: Maintain final DMSO concentration < 0.1%.[2]

Stimulation (Optional but Recommended):

For HER2/HER3 signaling: Stimulate with Heregulin-β1 (10 ng/mL) for 15 min.[2]

For EGFR specificity check: Stimulate with EGF (100 ng/mL) for 15 min.[2]

Lysis & Blotting:
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Wash with ice-cold PBS.[2] Lyse directly on ice.[2]

Perform SDS-PAGE and Western Blot.[2]

Quantification: Normalize p-HER2 signal to Total HER2 signal. Plot Dose-Response curve to

calculate IC50.[2]

Protocol B: Experimental Workflow Visualization
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Caption: Step-by-step workflow for validating ErbB2 Inhibitor II potency and selectivity via

immunoblotting.

Troubleshooting & Optimization (Senior Scientist
Insights)

Solubility Issues: The triazole compound is hydrophobic.[2] Ensure the stock solution (e.g.,

10 mM or 50 mM) is fully dissolved in high-grade DMSO.[2] Vortex vigorously. If precipitation

occurs in aqueous media, warm the media to 37°C before adding the inhibitor.[2]

Serum Binding: IC50 values in literature (6.6 µM) are often derived under reduced serum

conditions.[2] High serum (10% FBS) can sequester the drug, shifting the effective IC50 to

>10-20 µM.[2] Recommendation: Perform kinase inhibition assays in 0.5% FBS or serum-

free conditions.

Distinguishing Cytostasis vs. Cytotoxicity: The viability IC50 (30.9 µM) is significantly higher

than the kinase inhibition IC50 (6.6 µM).[2] This suggests that at 10 µM, the compound is

primarily cytostatic (halting growth via signaling blockade) rather than immediately cytotoxic.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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